Cas no 73866-23-6 (5-(Bromoacetyl)-2-hydroxybenzamide)

• Product Name: 5-(Bromoacetyl)-2-hydroxybenzamide
• CAS No: 73866-23-6
• MF: C₉H₈BrNO₃
• MW: 258.06872177124
• MDL: MFCD00792456
• CID: 59523
• PubChem ID: 198556
• Update Time: 2025-05-27

5-(Bromoacetyl)-2-hydroxybenzamide Chemical and Physical Properties

Names and Identifiers

• 5-(2-Bromoacetyl)-2-hydroxybenzamide
• 5-(bromoacetyl)-2-hydroxy-benzamid
• 5-(BROMOACETYL)-2-HYDROXYBENZAMIDE
• 5-BROMO ACETYL SALICYAMIDE
• 5-(BROMOACETYL)SALICYLAMIDE
• 5-Bromoacetylsalicylicamide
• 5-Bromoacetyl-2-hydroy benzamide
• BenzaMide,5-(2-broMoacetyl)-2-hydroxy-
• 5-Bromoacetyl-2-hydroxybenzamide
• 5-Bromoacetyl Salicylamide
• 5-溴乙酰水杨酰胺
• CS-W014604
• Benzamide, 5-(2-bromoacetyl)-2-hydroxy-
• SCHEMBL1809513
• EINECS 277-626-8
• AC-11001
• 5-(Bromoacetyl)-2-hydroxybenzene-1-carboximidic acid
• AS-11587
• 5-(bromoacetyl)-salicylamide
• AKOS000121578
• DTXSID10995014
• 5-Bromoacetylsalicyamide
• AUU6S89FXP
• NS00060262
• BRN 3286223
• Benzamide, 5-(bromoacetyl)-2-hydroxy-
• 5-(Bromoacetyl)-2-hydroxybenzamide; 5-(2-Bromoacetyl)-2-hydroxybenzamide; 5-(Bromoacetyl)salicylamide;
• MFCD00792456
• EN300-16612
• 5-Bromoacetyl salicylamide, AldrichCPR
• H10684
• W-104442
• 5-bromoacetylsalicylamide
• F0001-1860
• 73866-23-6
• 4-10-00-03636 (Beilstein Handbook Reference)
• 5-(Bromoacetyl)-2-hydroxybenzamide

• MDL： MFCD00792456
• Inchi： 1S/C9H8BrNO3/c10-4-8(13)5-1-2-7(12)6(3-5)9(11)14/h1-3,12H,4H2,(H2,11,14)
• InChI Key： VXWSXLSUWGZOHD-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(O)=C(C(=O)N)C=1)=O

Computed Properties

• Exact Mass: 256.96900
• Monoisotopic Mass: 256.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 20
• XLogP3: 1.5
• Topological Polar Surface Area: 80.4A^2

Experimental Properties

• Color/Form: Solids
• Density: 1.705
• Melting Point: 200-210 ºC
• Boiling Point: 420.2°C at 760 mmHg
• Flash Point: 207.9°C
• Refractive Index: 1.644
• PSA: 80.39000
• LogP: 1.76900
• Solubility: Not determined

5-(Bromoacetyl)-2-hydroxybenzamide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36/37/39
• RTECS：CV2365900
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-(Bromoacetyl)-2-hydroxybenzamide

Comprehensive Overview of 5-(Bromoacetyl)-2-hydroxybenzamide (CAS No. 73866-23-6): Properties, Applications, and Research Insights

5-(Bromoacetyl)-2-hydroxybenzamide (CAS No. 73866-23-6) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This brominated derivative of salicylamide combines a reactive bromoacetyl group with a hydroxybenzamide scaffold, making it valuable for targeted molecular modifications. Researchers frequently search for "5-(Bromoacetyl)-2-hydroxybenzamide synthesis" or "CAS 73866-23-6 applications," reflecting its growing relevance in drug discovery and protein labeling studies.

The compound's molecular formula (C9H8BrNO3) and MW: 258.07 g/mol highlight its moderate size, ideal for cross-linking reactions. Its hydroxybenzamide core provides hydrogen-bonding capacity, while the electrophilic bromoacetyl moiety enables nucleophilic substitutions—key for designing enzyme inhibitors or fluorescent probes. Recent publications on "protein conjugation techniques 2024" often reference this compound as a versatile linker.

In pharmaceutical contexts, 5-(Bromoacetyl)-2-hydroxybenzamide serves as a precursor for covalent drug design, particularly in irreversible kinase inhibitors. Its ability to form stable bonds with cysteine residues aligns with trends in "targeted cancer therapeutics" research. The compound's solubility profile (soluble in DMSO, acetone) makes it practical for biological assays, as noted in forums discussing "small molecule handling best practices."

Analytical characterization via HPLC (typically >95% purity) and NMR spectroscopy (δ 10.2 ppm for phenolic OH) ensures quality control. Storage recommendations at 2-8°C under inert atmosphere address stability concerns—a frequent query in "lab chemical storage guidelines" searches. The compound's UV absorption at 280 nm facilitates reaction monitoring.

Emerging applications include bioconjugation for antibody-drug conjugates (ADCs), with patent databases showing increased activity. Environmental researchers also explore its photodegradation pathways, responding to "green chemistry metrics" inquiries. Proper handling requires standard PPE, as with most organic bromo compounds.

Market analysts note rising demand for 73866-23-6 among CROs, driven by fragment-based drug discovery trends. Its crystallographic data (monoclinic P21/c space group) aids computational modeling—a hot topic in "AI-assisted molecular design" discussions. Suppliers typically offer custom isotope-labeled versions (13C, 15N) for mechanistic studies.

Comparative studies with similar haloacetyl benzamides reveal its balanced reactivity profile. The ortho-hydroxy group enables chelation, relevant to "metal-binding pharmacophores" research. Recent innovations in flow chemistry have improved its synthesis safety profile.

In conclusion, 5-(Bromoacetyl)-2-hydroxybenzamide represents a multifaceted tool for modern research. Its dual functionality addresses both "medicinal chemistry optimization" and "biomolecular engineering" needs, positioning it as a compound of sustained scientific interest across multiple disciplines.